Cas no 2172131-72-3 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid
• CAS No: 2172131-72-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6194248
• PubChem ID: 165808526
• Update Time: 2025-06-14

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid
• 2172131-72-3
• EN300-1498786
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]phenyl}propanoic acid

• Inchi： 1S/C28H28N2O5/c1-28(2,26(33)29-24-14-8-3-9-18(24)15-16-25(31)32)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h3-14,23H,15-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： MDRAOIFSUORMDD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(NC1C=CC=CC=1CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid

Recent Advances in the Study of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid (CAS: 2172131-72-3)

The compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid (CAS: 2172131-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and a unique propanoic acid moiety, has shown promise in various applications, including peptide synthesis, drug delivery systems, and as a potential therapeutic agent. Recent studies have focused on its synthesis, structural properties, and biological activities, providing new insights into its utility in biomedical research.

One of the key areas of investigation has been the optimization of synthetic routes for 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid. Researchers have developed more efficient and scalable methods to produce this compound, ensuring higher yields and purity. These advancements are critical for its application in large-scale pharmaceutical production. Additionally, the compound's stability under various physiological conditions has been evaluated, revealing its potential for use in controlled drug release formulations.

In terms of biological activity, recent studies have explored the interaction of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid with cellular targets. Preliminary findings suggest that this compound may exhibit anti-inflammatory and anti-proliferative properties, making it a candidate for further development in oncology and autoimmune disease therapies. Mechanistic studies are ongoing to elucidate the molecular pathways involved in these effects.

Another notable development is the incorporation of this compound into peptide-based drug delivery systems. Its Fmoc group provides a protective function during peptide synthesis, while the propanoic acid moiety allows for conjugation with other therapeutic agents. This dual functionality enhances the versatility of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid in designing targeted drug delivery platforms.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the current body of research underscores the potential of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid as a valuable tool in chemical biology and a promising candidate for therapeutic development.

In conclusion, the latest research on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid (CAS: 2172131-72-3) highlights its multifaceted applications in pharmaceutical sciences. From improved synthetic methods to potential therapeutic uses, this compound continues to be a focal point of innovation in the field. Future studies will likely expand on these findings, paving the way for its integration into clinical practice.